Cas no 2171927-26-5 ((4-Bromo-3-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2171927-26-5
• MF: C₇H₅BrFNO₄S
• MW: 298.086303472519
• CID: 5791162
• PubChem ID: 165869868
• Update Time: 2025-06-09

(4-Bromo-3-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-nitrophenyl)methanesulfonyl fluoride
• 2171927-26-5
• EN300-1450977
• (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5BrFNO4S/c8-6-2-1-5(4-15(9,13)14)3-7(6)10(11)12/h1-3H,4H2
• InChI Key： PRRGZEZJHIJQOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CS(=O)(=O)F

Computed Properties

• Exact Mass: 296.91067g/mol
• Monoisotopic Mass: 296.91067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Additional information on (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride

Introduction to (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride (CAS No. 2171927-26-5)

(4-Bromo-3-nitrophenyl)methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2171927-26-5, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, characterized by a bromo and nitro substituent on a phenyl ring combined with a methanesulfonyl fluoride moiety, make it a versatile tool for medicinal chemists and synthetic organic chemists.

The compound's molecular structure imparts distinct reactivity, making it particularly useful in the introduction of sulfonyl groups into organic molecules. This property is highly valued in drug discovery, where sulfonyl compounds are prevalent due to their broad spectrum of biological activities. The presence of both bromo and nitro functional groups on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting intricate biological pathways. (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride has emerged as a key intermediate in the synthesis of small-molecule inhibitors for enzymes involved in cancer, inflammation, and infectious diseases. Its ability to undergo selective transformations while maintaining structural integrity has made it indispensable in the design of high-affinity ligands.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have leveraged the reactivity of (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride to develop potent inhibitors that target specific kinases by incorporating sulfonyl groups into pharmacophores. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating kinase activity and inhibiting tumor growth.

The compound's utility extends beyond kinase inhibition. It has been employed in the synthesis of protease inhibitors, which are critical for treating viral infections and inflammatory conditions. The sulfonyl fluoride group facilitates the introduction of reactive sulfonyl moieties that can interact with cysteine residues in proteases, leading to the development of highly effective drugs with improved pharmacokinetic profiles.

Advances in synthetic methodologies have further enhanced the applicability of (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations have not only reduced costs but also improved yields, making it more accessible for large-scale drug development programs.

The role of computational chemistry and artificial intelligence (AI) has also been instrumental in optimizing the use of this compound. AI-driven virtual screening platforms can predict the reactivity and potential biological activity of derivatives of (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride, accelerating the discovery process. This integration of computational tools with traditional synthetic chemistry has led to faster identification of lead compounds for further optimization.

In conclusion, (4-Bromo-3-nitrophenyl)methanesulfonyl fluoride (CAS No. 2171927-26-5) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to evolve, this compound will undoubtedly play an even more significant role in the development of next-generation therapeutics.